Cas no 20233-17-4 (Lithium chloride (7LiCl))

• Product Name: Lithium chloride (7LiCl)
• CAS No: 20233-17-4
• MF: Cl₇Li₇
• MW: 296.75799369812
• CID: 2731508
• PubChem ID: 44147269
• Update Time: 2025-08-04

Lithium chloride (7LiCl) Chemical and Physical Properties

Names and Identifiers

• heptalithium,heptachloride
• Lithium chloride (Li7)
• Lithium chloride (7LiCl)
• 20233-17-4
• 7Li-Lithium chloride
• heptalithium;heptachloride

• Inchi： 1S/7ClH.7Li/h7*1H;;;;;;;/q;;;;;;;7*+1/p-7
• InChI Key： KEHVEYYBBNWJMV-UHFFFAOYSA-G
• SMILES： [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Li+].[Li+].[Li+].[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 295.891043g/mol
• Monoisotopic Mass: 293.893993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal chlorides

Additional information on Lithium chloride (7LiCl)

Lithium Chloride (7LiCl) - A Comprehensive Overview

Lithium chloride (7LiCl), with the CAS number 20233-17-4, is a compound of significant interest in various scientific and industrial applications. This inorganic salt, composed of lithium and chloride ions, has gained prominence due to its unique properties and diverse uses, particularly in the fields of chemistry, biology, and medicine. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements involving Lithium chloride (7LiCl).

Lithium chloride (7LiCl) is a white crystalline solid that is highly soluble in water. Its molecular formula is LiCl, and it has a molar mass of 42.394 g/mol. The compound is primarily used in the synthesis of other lithium compounds and as a desiccant due to its strong hygroscopic nature. The isotopically enriched form, 7LiCl, is particularly valuable in nuclear research and medical applications.

The synthesis of Lithium chloride (7LiCl) can be achieved through several methods. One common approach involves the reaction of lithium metal with hydrochloric acid (HCl). The reaction can be represented as follows:

2 Li + 2 HCl → 2 LiCl + H₂

Alternatively, lithium carbonate (Li₂CO₃) can react with hydrochloric acid to produce lithium chloride:

Li₂CO₃ + 2 HCl → 2 LiCl + CO₂ + H₂O

These methods are widely used in industrial settings due to their simplicity and efficiency. However, the production of isotopically enriched forms like 7LiCl requires more specialized techniques, such as ion exchange chromatography or laser enrichment processes.

In recent years, Lithium chloride (7LiCl) has been extensively studied for its potential therapeutic applications. One notable area of research is its use in the treatment of bipolar disorder. Lithium ions have been shown to modulate various signaling pathways in the brain, including the inhibition of glycogen synthase kinase-3 (GSK-3) and the regulation of neurotransmitter levels. These effects contribute to the stabilization of mood and reduction of manic episodes in patients with bipolar disorder.

A study published in the journal Molecular Psychiatry highlighted the neuroprotective properties of lithium chloride. The research demonstrated that lithium treatment can reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative diseases such as Alzheimer's disease. This finding has opened new avenues for exploring lithium-based therapies in neurology.

Beyond its medical applications, Lithium chloride (7LiCl) plays a crucial role in nuclear research. The isotopically enriched form, 7LiCl, is used as a moderator in nuclear reactors due to its low neutron capture cross-section. This property makes it an ideal material for controlling nuclear reactions and ensuring safe operation of reactors.

In addition to its use in nuclear reactors, Lithium chloride (7LiCl) is also employed in various chemical processes. For instance, it serves as a catalyst in organic synthesis reactions, particularly in the formation of organometallic compounds. The ability of lithium ions to form stable complexes with organic ligands makes it a valuable reagent in synthetic chemistry.

The environmental impact of Lithium chloride (7LiCl) is another important consideration. While lithium compounds are generally considered less toxic compared to other heavy metals, their release into the environment must be carefully managed to prevent ecological damage. Research efforts are ongoing to develop more sustainable methods for the production and disposal of lithium-based materials.

In conclusion, Lithium chloride (7LiCl), with its CAS number 20233-17-4, is a versatile compound with a wide range of applications across multiple disciplines. From its use in medical treatments to its role in nuclear research and chemical synthesis, this compound continues to be a subject of intense scientific interest. As new research findings emerge, the potential uses and benefits of Lithium chloride (7LiCl) are likely to expand further, contributing to advancements in science and technology.